4-((1-naphthamido)methyl)-N-(tert-butyl)piperidine-1-carboxamide

• IUPAC Name: N-tert-butyl-4-[(naphthalene-1-carbonylamino)methyl]piperidine-1-carboxamide
• InChI: InChI=1S/C22H29N3O2/c1-22(2,3)24-21(27)25-13-11-16(12-14-25)15-23-20(26)19-10-6-8-17-7-4-5-9-18(17)19/h4-10,16H,11-15H2,1-3H3,(H,23,26)(H,24,27)
• InChI Key: OXLWIVILOHCAAX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)N1CCC(CC1)CNC(=O)C2=CC=CC3=CC=CC=C32
• Molecular Formula: C22H29N3O2
• Molecular Weight: 367.5 g/mol

Description

4-((1-naphthamido)methyl)-N-(tert-butyl)piperidine-1-carboxamide is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as NBMPR, and it is a potent inhibitor of nucleoside transporters.

Scientific Research Applications

Applications in Synthesis of N-heterocycles

Chiral sulfinamides, particularly tert-butanesulfinamide, have been extensively used in stereoselective synthesis, offering access to diverse N-heterocycles like piperidines, pyrrolidines, azetidines, and their derivatives. These compounds are integral to the structural motifs of many natural products and therapeutics. The review by Philip et al. (2020) highlights tert-butanesulfinamide's pivotal role in asymmetric N-heterocycle synthesis via sulfinimines, underscoring its utility in creating structurally varied compounds relevant to medicinal chemistry and drug discovery R. Philip, S. Radhika, P. Saranya, G. Anilkumar, 2020.

Synthetic Routes of Vandetanib

The synthesis of Vandetanib, a therapeutic agent, involves intermediates related to 4-((1-naphthamido)methyl)-N-(tert-butyl)piperidine-1-carboxamide. Mi (2015) analyzed various synthetic routes, identifying tert-butyl 4-((tosyloxy)methyl)piperidine-1-carboxylate as a critical intermediate. This work demonstrates the chemical's role in producing compounds with higher yields and commercial value, emphasizing its importance in the industrial synthesis of pharmaceuticals W. Mi, 2015.

Heterocyclic Naphthalimides in Medicinal Applications

Naphthalimide derivatives, including those related to 4-((1-naphthamido)methyl)-N-(tert-butyl)piperidine-1-carboxamide, exhibit extensive medicinal potential. Gong et al. (2016) reviewed the development of heterocyclic naphthalimides as anticancer, antibacterial, antifungal, antiviral, anti-inflammatory, and antidepressant agents. This comprehensive overview highlights the diverse applications of naphthalimide-based compounds in treating various diseases, reflecting the compound's relevance in medicinal chemistry Huo-Hui Gong, Dinesh Addla, Jing-Song Lv, Cheng‐He Zhou, 2016.